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Compound of Interest

Compound Name:
5-Chloro-1,3-

dihydrobenzoimidazol-2-one

Cat. No.: B1218799 Get Quote

An in-depth guide to 5-Chloro-1,3-dihydrobenzoimidazol-2-one for researchers and drug

development professionals.

Synonyms and Chemical Identifiers
5-Chloro-1,3-dihydrobenzoimidazol-2-one is a chemical compound with various synonyms

used in scientific literature and commercial listings. Understanding these alternative names is

crucial for comprehensive literature searches and material sourcing.

Common Synonyms:

5-Chloro-1,3-dihydro-2H-benzimidazol-2-one[1]

5-Chloro-1H-benzo[d]imidazol-2(3H)-one[1][2][3]

5-Chloro-2-benzimidazolinone[1]

5-Chloro-2-benzimidazolone[1]

2H-Benzimidazol-2-one, 5-chloro-1,3-dihydro-

Chemical Structure and Identifiers:

A clear understanding of the chemical structure is fundamental for researchers.
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CAS Number: 2034-23-3[1][2]

Molecular Formula: C₇H₅ClN₂O[1]

Molecular Weight: 168.58 g/mol [1][2]

InChI Key: QIGIQLYKEULMQQ-UHFFFAOYSA-N[2]

SMILES: c1cc2c(cc1[Cl])NC(N2)=O[1]

Physicochemical Properties
A summary of the key physicochemical properties is presented in the table below, providing a

quick reference for laboratory use.

Property Value Source

Physical Form Solid [2]

Melting Point 226-232 °C [4]

Purity ≥ 98% [2]

Storage
Sealed in dry, room

temperature
[2]

Applications in Research and Development
5-Chloro-1,3-dihydrobenzoimidazol-2-one serves as a key intermediate in the synthesis of

various pharmaceutical compounds. Notably, it is a building block in the synthesis of the drug

domperidone[1][5]. Its benzimidazolone core is a privileged scaffold in medicinal chemistry due

to its diverse biological activities[5][6].

Experimental Workflow: Synthesis Overview
The synthesis of benzimidazolone derivatives often involves the carbonylation of the

corresponding diamine. The following diagram illustrates a generalized workflow for the

synthesis of 5-Chloro-1,3-dihydrobenzoimidazol-2-one.
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Generalized Synthesis Workflow

4-Chloro-1,2-diaminobenzene

Cyclization Reaction

Carbonylating Agent
(e.g., Phosgene, Urea, CDI)

Reaction Solvent
(e.g., Toluene, DMF)

Crude Product

Purification
(e.g., Recrystallization, Chromatography)

5-Chloro-1,3-dihydrobenzoimidazol-2-one

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 5-Chloro-1,3-dihydrobenzoimidazol-2-
one.

Signaling Pathway Involvement of Benzimidazole
Derivatives
Benzimidazole-containing compounds are known to interact with a variety of biological targets

and signaling pathways. While the specific pathways for 5-Chloro-1,3-dihydrobenzoimidazol-
2-one itself are not extensively detailed in the provided search results, derivatives have been

shown to act as antagonists at dopamine receptors, which are G-protein coupled receptors

(GPCRs). The diagram below illustrates a simplified dopamine receptor signaling pathway.
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Caption: Simplified signaling cascade for a dopamine receptor, a target for some

benzimidazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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